PF-06465603
Overview
Description
PF-06465603 is a metabolite of PF-04691502, a highly potent and selective ATP competitive kinase inhibitor of class 1 PI3Ks and mTOR.
Scientific Research Applications
Overview of PF-06465603 in Scientific Computing and Data Analysis
PF-06465603's relevance in scientific research is not direct but can be understood in the context of scientific computing and data analysis, which are essential for understanding and analyzing complex scientific data, including pharmaceutical research. For instance, large-scale linear algebra and parallel decision-making tools, as discussed in Astsatryan et al. (2013), are crucial for processing and analyzing data in various scientific fields, including drug research (Astsatryan et al., 2013). Similarly, the role of unit testing frameworks in maintaining and evolving complex scientific code, as explored by Yao et al. (2017), is pertinent in ensuring the reliability and accuracy of computational models used in drug research and development (Yao et al., 2017).
Procedural Fidelity in Behavioral Research
In behavioral research, procedural fidelity (PF) is critical for ensuring the reliability and effectiveness of interventions, which can be relevant when assessing the behavioral impacts of pharmaceuticals like PF-06465603. As Ledford and Gast (2014) highlight, measuring PF provides valuable insights for implementers and researchers, which can be instrumental in drug research to determine effective interventions (Ledford & Gast, 2014).
Data Sharing and Preservation in Scientific Research
The principles of data sharing and preservation, as discussed by Tenopir et al. (2011), are crucial for the scientific community, including pharmaceutical research. This ensures that data related to drugs like PF-06465603 are accessible for verification and further research, promoting transparency and advancement in the field (Tenopir et al., 2011).
Plasma Focus (PF) Research and Applications
While not directly related to PF-06465603, research in plasma focus (PF) offers insights into high-energy-density physics, which can have peripheral implications for understanding complex physical interactions that might be relevant in certain pharmaceutical research contexts, such as drug synthesis or the study of molecular interactions (Krauz, 2006).
Enhancing Program Outcomes in Participatory Science
The strategies for improving education, outreach, and engagement in science, as Haywood and Besley (2014) suggest, can be applied to increase public understanding and involvement in pharmaceutical research, potentially including drugs like PF-06465603 (Haywood & Besley, 2014).
properties
CAS RN |
1431626-44-6 |
|---|---|
Product Name |
PF-06465603 |
Molecular Formula |
C22H25N5O5 |
Molecular Weight |
439.472 |
IUPAC Name |
2-[[trans-4-[2-Amino-6-(6-methoxy-3-pyridinyl)-4-methyl-7-oxopyrido[2,3-d]pyrimidin-8(7H)-yl]cyclohexyl]oxy]acetic acid |
InChI |
InChI=1S/C22H25N5O5/c1-12-16-9-17(13-3-8-18(31-2)24-10-13)21(30)27(20(16)26-22(23)25-12)14-4-6-15(7-5-14)32-11-19(28)29/h3,8-10,14-15H,4-7,11H2,1-2H3,(H,28,29)(H2,23,25,26)/t14-,15- |
InChI Key |
FYGAMXOBXPHZMN-SHTZXODSSA-N |
SMILES |
O=C(O)CO[C@H]1CC[C@H](N(C2=NC(N)=NC(C)=C2C=C3C4=CC=C(OC)N=C4)C3=O)CC1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PF-06465603; PF 06465603; PF06465603 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(3-chloro-4-fluorophenyl)methyl]-1-methyl-N-[[(1R,5S)-3-methyl-3-azabicyclo[3.1.0]hexan-6-yl]methyl]imidazole-4-carboxamide](/img/structure/B609922.png)
![(3S,3aR)-2-(3-chloro-4-cyanophenyl)-3-cyclopentyl-3,3a,4,5-tetrahydrobenzo[g]indazole-7-carboxylic acid](/img/structure/B609923.png)
![(2-Ethoxy-2-methylpropanoyl)oxymethyl 6-(1-hydroxyethyl)-7-oxo-3-(1-oxothiolan-3-yl)sulfanyl-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate](/img/structure/B609924.png)
![6-[(3s,4s)-4-Methyl-1-(Pyrimidin-2-Ylmethyl)pyrrolidin-3-Yl]-1-(Tetrahydro-2h-Pyran-4-Yl)-1,5-Dihydro-4h-Pyrazolo[3,4-D]pyrimidin-4-One](/img/structure/B609926.png)
